2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H30N2O4S/c1-29-21-14-12-19(13-15-21)16-17-24-23(26)18-25(20-8-4-2-5-9-20)30(27,28)22-10-6-3-7-11-22/h3,6-7,10-15,20H,2,4-5,8-9,16-18H2,1H3,(H,24,26)
• InChI Key: QTRDLYHMOHILOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol

Description

2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide is a complex organic compound that features a benzenesulfonyl group, a cyclohexylamine moiety, and a methoxyphenyl ethyl acetamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide typically involves the condensation of benzenesulfonyl chloride with cyclohexylamine, followed by the reaction with N-[2-(4-methoxyphenyl)ethyl]acetamide. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, can enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The sulfonyl group can be reduced to a sulfide under specific conditions.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH₄) or hydrogenation using palladium on carbon (Pd/C).

Substitution: Nitration using a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄).

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of sulfides.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its sulfonamide structure.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of bacterial infections.

Industry: Utilized in the development of new materials with specific properties, such as enhanced thermal stability or electrical conductivity.

Mechanism of Action

The mechanism of action of 2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit bacterial enzymes by mimicking the structure of para-aminobenzoic acid (PABA), a substrate for bacterial folic acid synthesis. This inhibition disrupts the production of folic acid, essential for bacterial growth and replication .

Comparison with Similar Compounds

Similar Compounds

Sulfanilamide: A simpler sulfonamide with similar antibacterial properties.

N-(2-(4-methoxyphenyl)ethyl)acetamide: Lacks the sulfonyl and cyclohexyl groups, resulting in different chemical properties and applications.

Benzenesulfonyl chloride: A precursor in the synthesis of various sulfonamide compounds.

Uniqueness

2-[benzenesulfonyl(cyclohexyl)amino]-N-[2-(4-methoxyphenyl)ethyl]acetamide is unique due to its combination of a sulfonyl group, a cyclohexylamine moiety, and a methoxyphenyl ethyl acetamide structure. This combination imparts specific chemical reactivity and potential biological activity, making it a valuable compound for research and industrial applications .